4-ethoxy-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide

• IUPAC Name: 4-ethoxy-N-[2-(furan-2-yl)-2-(4-methoxyphenyl)sulfonylethyl]benzamide
• InChI: InChI=1S/C22H23NO6S/c1-3-28-18-8-6-16(7-9-18)22(24)23-15-21(20-5-4-14-29-20)30(25,26)19-12-10-17(27-2)11-13-19/h4-14,21H,3,15H2,1-2H3,(H,23,24)
• InChI Key: WKEMKHIQUPASGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H23NO6S
• Molecular Weight: 429.5 g/mol
• CAS No.: 946243-32-9

Description

4-ethoxy-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide is a useful research compound. Its molecular formula is C22H23NO6S and its molecular weight is 429.49. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Properties

A study by Bakkestuen, Gundersen, and Utenova (2005) synthesized compounds with structures related to 4-ethoxy-N-{2-(2-furyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl}benzamide, targeting antimycobacterial activity against Mycobacterium tuberculosis. They found that derivatives with specific substituents on the phenyl ring exhibited significant inhibitory effects, highlighting the potential of such compounds as antituberculosis drugs. The research emphasized the importance of structural modifications to enhance biological activity against pathogenic microorganisms (Bakkestuen, Gundersen, & Utenova, 2005).

Enzyme Inhibitory Activity

Hussain et al. (2017) conducted a synthesis and in silico study of derivatives, focusing on their enzyme inhibitory activity. They discovered that some of the synthesized compounds showed excellent inhibitory effects against acetyl- and butyrylcholinesterase, suggesting their potential as therapeutic agents for conditions associated with enzyme dysfunction. This work underscores the versatility of these compounds in targeting and modulating enzyme activity for potential therapeutic benefits (Hussain et al., 2017).

Photophysical Properties

Bozkurt, Gul, Yıldıztekin, and Bakkal (2016) explored the photophysical properties of sulfonamide derivatives, including those structurally related to this compound. Their research indicated that these compounds exhibit fluorescence properties that could be influenced by structural variations. Such characteristics make these compounds interesting for applications in optical materials and sensors, offering insights into how chemical modifications can alter photophysical behaviors (Bozkurt, Gul, Yıldıztekin, & Bakkal, 2016).